Cas no 889943-25-3 (2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid)

• Product Name: 2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid
• CAS No: 889943-25-3
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1939284
• PubChem ID: 33695053
• Update Time: 2025-10-31

2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-(1H-pyrrol-1-yl)-
• 2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid

• Inchi： 1S/C10H8N2O2/c13-10(14)8-3-4-11-9(7-8)12-5-1-2-6-12/h1-7H,(H,13,14)
• InChI Key： ZMSXYMJKQAQXOQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)N1C=CC=C1)=O

Additional information on 2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid

Introduction to 2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid (CAS No. 889943-25-3) and Its Emerging Applications in Chemical Biology and Medicine

2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid, identified by the CAS number 889943-25-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and promising biological activities. This compound, featuring a fused pyrrole and pyridine core, represents a versatile scaffold that has been explored for various therapeutic applications. The presence of both nitrogen-rich heterocycles enhances its potential as a pharmacophore, making it an attractive candidate for drug discovery initiatives.

The pyrrole and pyridine moieties in 2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid contribute to its ability to interact with biological targets in multiple ways. Pyrroles are well-known for their role in metal coordination and enzyme inhibition, while pyridine derivatives often exhibit binding affinity to proteins and nucleic acids. This combination makes the compound a valuable tool for developing novel therapeutic agents, particularly in the context of modulating protein-protein interactions and enzyme functions.

Recent studies have highlighted the potential of 2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting various diseases. For instance, research has demonstrated its utility in creating compounds that inhibit kinases, which are overexpressed in cancers and inflammatory disorders. The carboxylic acid group at the 4-position of the pyridine ring provides a site for further functionalization, enabling the design of molecules with enhanced specificity and potency.

In addition to its role as an intermediate, 2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid has been investigated for its pharmacological properties. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory, antiviral, and anticancer effects. The ability of the pyrrole-pyridine scaffold to engage with multiple biological pathways makes it a promising candidate for multitarget drug design, a strategy that has gained traction in recent years due to its potential to address complex diseases more effectively than single-target agents.

The synthesis of 2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications. The development of novel synthetic routes has also allowed for the introduction of diverse substituents, expanding the chemical space available for drug discovery.

One of the most exciting aspects of 2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid is its potential in computational chemistry and virtual screening. The well-defined structure of this compound makes it an ideal candidate for molecular docking studies, which can help identify novel binding partners and predict biological activity. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds rapidly.

The role of 2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid in medicinal chemistry is further underscored by its presence in several lead compounds currently under investigation. Researchers have leveraged its scaffold to develop molecules with improved pharmacokinetic profiles and reduced toxicity. The ability to fine-tune the properties of these compounds through structural modifications holds great promise for future therapeutic breakthroughs.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic strategies. Compounds like 2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid play a crucial role in this landscape by providing new chemical entities for drug development. The integration of traditional synthetic chemistry with modern biotechnological approaches ensures that such compounds will remain at the forefront of medical innovation.

In conclusion, 2-(1H-pyrrol-1-yl)pyridine-4-carboxylic acid (CAS No. 889943-25-3) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features and versatile biological activities make it a valuable asset in the quest for novel therapeutics. As research progresses, we can expect to see even more applications emerge from this promising compound.